2-(1-ethyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetaldehyde
Overview
Description
2-(1-ethyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetaldehyde (E3TPA) is an organic compound used in scientific research and laboratory experiments. It is a derivative of acetaldehyde and has a unique and complex structure, making it an interesting and useful compound for researchers. E3TPA has a wide range of applications in scientific research, from biochemical and physiological effects to mechanism of action.
Scientific Research Applications
Electrochemical Energy Storage
Compounds similar to 2-(1-ethyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetaldehyde have been studied for their potential use in electrochemical energy storage systems . For instance, ionic liquids with trifluoromethyl groups have been used in gel polymer electrolytes for electrochemical double-layer capacitors (EDLCs) . These capacitors are valued for their ability to provide rapid energy storage and release, which is crucial for applications requiring quick bursts of power.
Polymer Electrolytes for Batteries
The trifluoromethyl group is known to influence the ionic conductivity of polymer electrolytes. Research on similar compounds has shown that they can be used to enhance the performance of polymer blend electrolytes in batteries . This is particularly relevant for the development of more efficient and safer batteries for portable electronics and electric vehicles.
High-Temperature Viscosity and Surface Tension Measurements
Compounds with trifluoromethyl groups have been the subject of studies aiming to understand their viscosity and surface tension at high temperatures . This research is important for industrial processes that require precise fluid dynamics control at elevated temperatures, such as in the manufacturing of advanced materials.
properties
IUPAC Name |
2-[1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]acetaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F3N2O/c1-2-13-5-6(3-4-14)7(12-13)8(9,10)11/h4-5H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFUGFQZKGCGDIT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C(F)(F)F)CC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9F3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-ethyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
